Cas no 1805549-60-3 (4-(Difluoromethyl)-2-methoxy-3-methylpyridine-6-carboxylic acid)

• Product Name: 4-(Difluoromethyl)-2-methoxy-3-methylpyridine-6-carboxylic acid
• CAS No: 1805549-60-3
• MF: C₉H₉F₂NO₃
• MW: 217.169469594955
• CID: 4896849
• Update Time: 2025-10-17

4-(Difluoromethyl)-2-methoxy-3-methylpyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-methoxy-3-methylpyridine-6-carboxylic acid

• Inchi： 1S/C9H9F2NO3/c1-4-5(7(10)11)3-6(9(13)14)12-8(4)15-2/h3,7H,1-2H3,(H,13,14)
• InChI Key： WVFXECKAYFCAOQ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)O)N=C(C=1C)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• XLogP3: 2
• Topological Polar Surface Area: 59.4

Additional information on 4-(Difluoromethyl)-2-methoxy-3-methylpyridine-6-carboxylic acid

Comprehensive Overview of 4-(Difluoromethyl)-2-methoxy-3-methylpyridine-6-carboxylic acid (CAS No. 1805549-60-3)

4-(Difluoromethyl)-2-methoxy-3-methylpyridine-6-carboxylic acid (CAS No. 1805549-60-3) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its difluoromethyl and methoxy functional groups, has garnered attention for its unique chemical properties and potential in drug discovery. Researchers are increasingly exploring its role as a building block for small molecule inhibitors and biologically active compounds, particularly in the development of kinase inhibitors and anti-inflammatory agents.

The structural features of 4-(Difluoromethyl)-2-methoxy-3-methylpyridine-6-carboxylic acid make it a valuable intermediate in organic synthesis. Its pyridine core is often leveraged to enhance binding affinity and metabolic stability in drug candidates. Recent studies highlight its utility in medicinal chemistry, where it serves as a precursor for targeted therapies addressing conditions like autoimmune diseases and cancer. The incorporation of fluorine atoms further improves bioavailability, a critical factor in modern drug design.

In agrochemical applications, this compound is investigated for its potential as a herbicide or pesticide due to its ability to interfere with plant enzymatic pathways. The difluoromethyl group is particularly noteworthy for its role in enhancing chemical stability and environmental persistence, making it a candidate for sustainable crop protection solutions. Industry trends indicate growing demand for fluorinated agrochemicals, aligning with global efforts to reduce environmental toxicity.

From a synthetic perspective, CAS No. 1805549-60-3 is often synthesized via multi-step organic reactions, including halogenation and carboxylation of pyridine derivatives. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are employed to confirm its purity and structure. The compound’s logP value and solubility profile are frequently optimized to meet drug-likeness criteria, a topic widely discussed in computational chemistry forums.

Emerging trends in green chemistry have also influenced the production of 4-(Difluoromethyl)-2-methoxy-3-methylpyridine-6-carboxylic acid. Researchers are exploring catalytic methods to reduce waste and improve yield, addressing concerns about sustainable synthesis. This aligns with broader industry questions, such as “How can fluorinated compounds be synthesized more efficiently?”—a frequent query in chemical research databases.

In summary, CAS No. 1805549-60-3 represents a versatile compound with dual applications in pharmaceuticals and agrochemicals. Its structural modularity and fluorine-based reactivity position it as a key player in advancing precision medicine and sustainable agriculture. As interest in fluorinated building blocks grows, this compound is poised to remain a focal point in both academic and industrial research.